Cas no 2356810-86-9 (2-[1-(Acetamidomethyl)cyclopropyl]acetic acid)

• Product Name: 2-[1-(Acetamidomethyl)cyclopropyl]acetic acid
• CAS No: 2356810-86-9
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6225245
• PubChem ID: 165938838
• Update Time: 2025-07-01

2-[1-(Acetamidomethyl)cyclopropyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271112
• 2-[1-(acetamidomethyl)cyclopropyl]acetic acid
• 2356810-86-9
• 2-[1-(Acetamidomethyl)cyclopropyl]acetic acid

• Inchi： 1S/C8H13NO3/c1-6(10)9-5-8(2-3-8)4-7(11)12/h2-5H2,1H3,(H,9,10)(H,11,12)
• InChI Key： KFXKFVCZIPOHCJ-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(C)=O)CC1)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-[1-(Acetamidomethyl)cyclopropyl]acetic acid

Introduction to 2-[1-(Acetamidomethyl)cyclopropyl]acetic acid (CAS No. 2356810-86-9)

2-[1-(Acetamidomethyl)cyclopropyl]acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2356810-86-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a cyclopropyl moiety linked to an acetamido group and an acetic acid side chain, presents a unique structural framework that has been explored for its potential biological activities. The presence of the cyclopropyl ring introduces rigidity to the molecule, which can influence its interactions with biological targets, while the acetamido and carboxylic acid functionalities provide opportunities for further derivatization and functionalization, making it a versatile scaffold for drug discovery efforts.

The synthesis of 2-[1-(Acetamidomethyl)cyclopropyl]acetic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The cyclopropane ring is a key structural feature that has been studied extensively due to its ability to adopt a planar conformation, which can enhance binding affinity to certain biological receptors. Additionally, the acetamido group serves as a hydrogen bond acceptor, which is crucial for stabilizing interactions with protein targets. These structural attributes have made this compound an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing cyclopropyl moieties, as these structures have shown promise in modulating various biological pathways. For instance, studies have demonstrated that cyclopropane-containing molecules can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, making them potential candidates for treating chronic inflammatory diseases. Furthermore, the acetamido group in 2-[1-(Acetamidomethyl)cyclopropyl]acetic acid can be modified to introduce additional pharmacophores, allowing for the design of more sophisticated derivatives with enhanced biological activity.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The rigid structure of the cyclopropyl ring can facilitate optimal positioning of key functional groups within the active site of kinases, leading to potent inhibition of their activity. Preliminary computational studies have suggested that 2-[1-(Acetamidomethyl)cyclopropyl]acetic acid may interact with specific residues in kinase domains, thereby disrupting aberrant signaling cascades associated with disease progression.

Another area of interest is the exploration of this compound as a precursor for more complex molecules. The presence of both an acetic acid and an acetamido group provides multiple sites for chemical modification, enabling researchers to tailor the properties of derived compounds for specific therapeutic applications. For example, introducing hydroxyl or amine groups into the structure could enhance solubility or binding affinity, while modifications to the cyclopropyl ring could alter metabolic stability. Such flexibility makes 2-[1-(Acetamidomethyl)cyclopropyl]acetic acid a valuable building block in medicinal chemistry.

The synthesis and characterization of 2-[1-(Acetamidomethyl)cyclopropyl]acetic acid have been refined through advances in synthetic methodologies and analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm the identity and purity of the compound. These methods ensure that researchers have access to high-quality material for further biological testing and validation.

In conclusion, 2-[1-(Acetamidomethyl)cyclopropyl]acetic acid (CAS No. 2356810-86-9) represents a promising scaffold for drug discovery due to its unique structural features and potential biological activities. Its rigid cyclopropyl ring and functionalizable side chains make it an ideal candidate for further exploration in developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical innovation.